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Compound of Interest

Compound Name: IR-825

Cat. No.: B8194941

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of IR-825, a near-infrared (NIR) fluorescent dye. Adherence to
these guidelines is critical for ensuring laboratory safety and maintaining the integrity of
experimental outcomes.

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS) provided by MedKoo Biosciences, IR-825 (CAS No.
1558079-49-4) is not classified as a hazardous substance or mixture under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] However, as with
any laboratory chemical, appropriate safety measures should always be observed.

General Precautions:

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Ensure adequate ventilation in the handling area.[2]

Wash hands thoroughly after handling.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8194941?utm_src=pdf-interest
https://www.benchchem.com/product/b8194941?utm_src=pdf-body
https://www.benchchem.com/product/b8194941?utm_src=pdf-body
https://www.medkoo.com/uploads/product/IR-825/safety/SDS-IR825.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB09143.pdf?1443712563
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8194941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for all personnel handling IR-825 to minimize

exposure. The following table outlines the required PPE.

Body Part Required PPE

Specifications and Notes

Safety Glasses with Side
Eyes/Face )
Shields or Goggles

Must be worn at all times when
handling the solid dye or its
solutions to protect against

splashes.

Hands Chemical-Resistant Gloves

Nitrile gloves are generally
suitable for incidental contact.
Inspect gloves before use and
change them immediately if
contaminated. For prolonged
contact, consult the glove
manufacturer's chemical

resistance data.

Body Laboratory Coat

A standard laboratory coat
should be worn to protect skin

and clothing.

Respiratory Respirator (if necessary)

If there is a risk of generating
dust or aerosols outside of a
certified chemical fume hood, a
NIOSH-approved N95 (or
equivalent) particulate

respirator should be used.[2]

Handling and Storage

Proper handling and storage are crucial for maintaining the stability and integrity of IR-825,

which is a photosensitive compound.

Handling Workflow
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The following diagram outlines the standard procedure for handling IR-825 in a laboratory
setting.

Preparation:
- Don appropriate PPE
- Work in a well-ventilated area
(e.g., chemical fume hood)

Weighing:
- Use a calibrated analytical balance
- Handle solid dye carefully to avoid dust

:

Dissolution:
- Add solvent (e.g., DMSO) to the solid
- Mix thoroughly to ensure complete dissolution

:

Experimental Use:
- Protect from light by using amber vials or covering with aluminum foil

:

Cleanup:
- Decontaminate work surfaces
- Dispose of waste as per protocol

Click to download full resolution via product page

Figure 1. Standard workflow for handling IR-825.

Storage Conditions

IR-825 is sensitive to light and moisture. To ensure its stability, adhere to the following storage
guidelines.
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Storage . .
Form Duration Additional Notes

Temperature

) Long-term (months to Store in a dry, dark
Solid -20°C
years) place.[3]

0.a°C Short-term (days to Store in a dry, dark

weeks) place.[3]

Sealed storage, away

Stock Solution -80°C Up to 6 months from moisture and

light.[1]

-20°C

Up to 1 month

Sealed storage, away
from moisture and
light.[1]

Note: As a photosensitive reagent, it is recommended to use dark-colored, opaque vials for

storage and to cover solutions with aluminum foil during experiments to minimize light

exposure.[4][5]

Spill and Disposal Procedures

In the event of a spill or for routine disposal, the following procedures must be followed.

Spill Response
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(Evacuate and secure the area)

Don appropriate PPE
(gloves, goggles, lab coat)

:

(Contain the spill with absorbent materiaD

:

Gollect spilled material and absorbent into a sealed containe)

(Decontaminate the spill aree)

(Dispose of waste as hazardous materiaD

Click to download full resolution via product page

Figure 2. Logical flow for responding to an IR-825 spill.

Waste Disposal Plan

All materials contaminated with IR-825, including unused solutions, empty vials, and
contaminated labware (e.g., pipette tips), must be treated as chemical waste.

Waste Categorization and Disposal:
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e Segregation: Do not mix IR-825 waste with other waste streams.

¢ Collection: Collect all solid and liquid waste in a designated, sealed, and clearly labeled
hazardous waste container.

o Disposal: Dispose of the waste in accordance with local, state, and federal environmental
regulations. Contact your institution's Environmental Health and Safety (EHS) office for
specific guidance on the disposal of fluorescent dye waste. While fluorescent tubes
containing mercury require specific recycling, chemical dyes like IR-825 should be disposed
of through a chemical waste program.[6][7][8]

Experimental Protocol Example: Preparation of IR-
825 Stock Solution

This section provides a general protocol for the preparation of a stock solution of IR-825.

Materials:

IR-825 solid dye

Dimethyl sulfoxide (DMSO)

Calibrated micropipettes and sterile tips

Vortex mixer

Amber or foil-covered microcentrifuge tubes

Procedure:

Bring the vial of solid IR-825 to room temperature before opening to prevent condensation.

In a chemical fume hood, carefully weigh the desired amount of IR-825 into a new amber
microcentrifuge tube.

Add the calculated volume of DMSO to achieve the desired stock solution concentration.

Cap the tube securely and vortex thoroughly until the dye is completely dissolved.
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o Label the tube clearly with the chemical name, concentration, solvent, and date of
preparation.

» Store the stock solution at -20°C or -80°C as per the storage guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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